Cas no 885267-00-5 (1-(azetidin-1-yl)-2-bromoethan-1-one)

• Product Name: 1-(azetidin-1-yl)-2-bromoethan-1-one
• CAS No: 885267-00-5
• MF: C₅H₈BrNO
• MW: 178.02712059021
• MDL: MFCD08706308
• CID: 710571
• PubChem ID: 17750088
• Update Time: 2025-04-19

1-(azetidin-1-yl)-2-bromoethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-1-yl)-2-bromoethanone
• Ethanone,1-(1-azetidinyl)-2-bromo-
• N-Bromoacetylazetidine
• Azetidine,1-(bromoacetyl)-(9CI)
• 1-(azetidin-1-yl)-2-bromoethan-1-one
• FT-0777889
• MFCD08706308
• BS-17802
• EN300-1600634
• DTXSID00590239
• SB22277
• 1-(1-Azetidinyl)-2-bromo-1-ethanone
• SCHEMBL20129907
• 885267-00-5
• CS-0054579
• P20407
• AKOS012990428
• CHEMBL5077429
• AMY15408
• DB-345381

• MDL： MFCD08706308
• Inchi： 1S/C5H8BrNO/c6-4-5(8)7-2-1-3-7/h1-4H2
• InChI Key： BWFNEFMRNYTXQG-UHFFFAOYSA-N
• SMILES： BrCC(N1CCC1)=O

Computed Properties

• Exact Mass: 176.97900
• Monoisotopic Mass: 176.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 0.55150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides